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Compound of Interest

Compound Name: 4-Ethyltoluene

Cat. No. B166476

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Ethyltoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) for 4-ethyltoluene. The information is compiled from various safety data sheets to
ensure a thorough understanding of the substance's properties and associated hazards. This
document is intended for professionals in research, science, and drug development who may
handle or be exposed to this chemical.

Chemical Identification

4-Ethyltoluene is an aromatic hydrocarbon.[1] It is a colorless liquid with a sweet, aromatic
odor.[2]

e Synonyms: 1-Ethyl-4-methylbenzene, p-Ethyltoluene, 4-Methylethylbenzene[2][3][4]
o CAS Number: 622-96-8[2]

e Molecular Formula: CoH12[2][5]

e Molecular Weight: 120.19 g/mol [1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-ethyltoluene.
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Property Value Reference

Appearance Clear, c.olo.rless to slightly AT
yellow liquid

Odor Aromatic, sweet, toluene-like [2][4]

Boiling Point 161.7 °Cto 162 °C [516]1[7]

Melting Point -62 °C [4]

Flash Point 36 °C to 43 °C (closed cup) [1][5][8]

Density 0.861 to 0.867 g/cm3 at 25 °C [5161[7]

Vapor Pressure

2.93 to 3 mmHg at 25 °C

[4]1[5]

Vapor Density

4.15 (air=1)

[4]

Water Solubility

95 mg/L; Insoluble in water

[2]5](6]

Refractive Index

1.49510 1.498 at 20 °C

[5](8]

Hazard Identification and GHS Classification

4-Ethyltoluene is classified as a hazardous chemical.[3] The GHS classification is summarized

below.

Signal Word: Danger[8][9][10]

Hazard Statements:

H226: Flammable liquid and vapor.[8][9][10][11]

H315: Causes skin irritation.[10]
H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

H304: May be fatal if swallowed and enters airways.[8][9][10]
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e H336: May cause drowsiness or dizziness.[10]

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[9][10][11]

o P233: Keep container tightly closed.[9][10][11]

e P240: Ground/bond container and receiving equipment.[9][10][11]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][10]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[9]
[10]

e P331: Do NOT induce vomiting.[9][10]

e P403+P235: Store in a well-ventilated place. Keep cool.[9][10]

4-Ethyltoluene

Physicall Hazards

[ H411 (from some sources)
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GHS Hazard Statements for 4-Ethyltoluene

Toxicological Information

The toxicological effects of 4-ethyltoluene have been studied in animal models. It is
considered to have low acute toxicity but can cause irritation and other health effects.
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Route of

Species Value Effect Reference

Exposure

LD50 = 4850
Oral Rat [3]

mg/kg

_ LD50 > 5000

Dermal Rabbit [3]

mg/kg

LC50 > 3900
Inhalation Rat [3]

ppm (6 h)
Skin Rabbit - Mild irritant [8][12]
Eye Rabbit - Mild irritant [8][12]

Chronic Effects: Long-term exposure may cause central nervous system depression.[4] A 13-
week oral study in rats showed effects on mortality and clinical chemistry at 300 mg/kg/day,
and male reproductive system effects at 900 mg/kg.[12]

Experimental Protocols

Detailed experimental protocols for determining the toxicological and physical properties of
chemicals are standardized by organizations such as the OECD (Organisation for Economic
Co-operation and Development) and ASTM International. The data presented in this guide are
derived from studies that likely followed such established methodologies. For specific
experimental details, researchers should refer to the primary literature or the full safety data
sheets from the suppliers.

First-Aid Measures

The following diagram outlines the recommended first-aid procedures for different routes of
exposure to 4-ethyltoluene.
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Inhalation

I Move to fresh air Give artificial respiration if not breathing
Ingestion I Do NOT induce vomiting Clean mouth with water

Get medical attention
Wash off with soap and plenty of water Remove contaminated clothing

Rinse immediately with plenty of water for at least 15 minutes

Skin Contact

Eye Contact

Click to download full resolution via product page

First-Aid Measures for 4-Ethyltoluene Exposure

General Advice: Show the safety data sheet to the doctor in attendance.[9][10]

¢ Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[3][10] Aspiration
may lead to pulmonary edema.[4]

¢ Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[3]

+ Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[3]

¢ Ingestion: Do NOT induce vomiting.[3][9][10] Call a physician or poison control center
immediately.[3] If vomiting occurs naturally, have the victim lean forward.[3]

Fire-Fighting Measures

4-Ethyltoluene is a flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[3]
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Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical, or foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread
the fire.

Specific Hazards: Containers may explode when heated.[3] Hazardous combustion products
include carbon monoxide and carbon dioxide.[3]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Fire Incident

Assess Situation
(Size, Location)

Wear SCBA and
Full Protective Gear

Use Suitable Extinguishing Media

(CO2, Dry Chemical, Foam)

Cool Closed Containers Prevent Runoff from
with Water Spray Entering Drains

Fire Extinguished

Click to download full resolution via product page
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Fire-Fighting Workflow for 4-Ethyltoluene

Handling and Storage

Handling:

o Keep away from open flames, hot surfaces, and sources of ignition.[3][9]

Use spark-proof tools and explosion-proof equipment.[3]

Take precautionary measures against static discharges.[3][9]

Avoid contact with skin and eyes.[3] Do not breathe mist, vapors, or spray.[3]

Use only in a well-ventilated area.[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9]

Keep away from heat, sparks, and flame.[3]

Store locked up.[3][9]

Incompatible materials include strong oxidizing agents.[3]

Exposure Controls and Personal Protection

Engineering Controls:

o Ensure adequate ventilation, especially in confined areas.[3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]
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o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

» Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Component ACGIH TLV OSHA PEL NIOSH IDLH

4-Ethyltoluene Not established Not established Not established

Stability and Reactivity

e Reactivity: Not reactive under normal conditions.

e Chemical Stability: Stable under normal temperatures and pressures.[3][4]

o Conditions to Avoid: Ignition sources, excess heat.[4]

e Incompatible Materials: Strong oxidizing agents.[3][4]

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.[3][4]
e Hazardous Polymerization: Has not been reported.[4]

This guide is intended to provide key safety information. Always refer to the most current and
complete safety data sheet from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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